Cas no 22315-17-9 (3,8-Diazabicyclo3.2.1octan-2-one)

• Product Name: 3,8-Diazabicyclo3.2.1octan-2-one
• CAS No: 22315-17-9
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD19221685
• CID: 1109317
• PubChem ID: 12430589
• Update Time: 2025-05-21

3,8-Diazabicyclo3.2.1octan-2-one Chemical and Physical Properties

Names and Identifiers

• 3,8-Diazabicyclo[3.2.1]octan-2-one
• 3,8-diaza-bicyclo[3.2.1]octan-2-one
• XAA31517
• AKOS006356535
• 3,8-Diazabicyclo[3.2.1]octan-2-one,(1R,5S)-
• 143393-96-8
• SB45247
• P12579
• CS-0051588
• SB11224
• Z1203749107
• GTHHTBKYROANEX-UHFFFAOYSA-N
• SB45603
• A878606
• (1R)-3,8-diazabicyclo[3.2.1]octan-2-one
• SCHEMBL399402
• 3,8-diazabicyclo(3.2.1)octan-2-one
• 22315-17-9
• MFCD19221685
• EN300-7263646
• AS-51395
• 143393-97-9
• 3,8-Diazabicyclo[3.2.1]octan-2-one,(1S,5R)-
• (1S)-3,8-diazabicyclo[3.2.1]octan-2-one
• 3,8-Diazabicyclo3.2.1octan-2-one

• MDL： MFCD19221685
• Inchi： 1S/C6H10N2O/c9-6-5-2-1-4(8-5)3-7-6/h4-5,8H,1-3H2,(H,7,9)
• InChI Key： GTHHTBKYROANEX-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(CN1)N2

Computed Properties

• Exact Mass: 126.07900
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: -0.10560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,8-Diazabicyclo3.2.1octan-2-one

Introduction to 3,8-Diazabicyclo[3.2.1]octan-2-one (CAS No: 22315-17-9)

3,8-Diazabicyclo[3.2.1]octan-2-one, identified by the Chemical Abstracts Service Number (CAS No) 22315-17-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic ketone features a unique structural framework consisting of a seven-membered ring containing two nitrogen atoms and a ketone functional group at the second position. The presence of these nitrogen atoms imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The compound's structure, characterized by its bicyclic nature, influences its reactivity and interaction with biological systems. The diazabicyclo[3.2.1]octan-2-one scaffold provides a rigid backbone that can be modified to introduce various functional groups, enabling the design of molecules with tailored properties. This flexibility has garnered interest from researchers exploring novel pharmacophores for therapeutic applications.

In recent years, the study of heterocyclic compounds has seen substantial advancements, particularly in understanding their role in medicinal chemistry. The 3,8-diazabicyclo[3.2.1]octan-2-one core has been investigated for its potential as a precursor in the synthesis of bioactive molecules. Its incorporation into larger structures allows for the exploration of pharmacological activities such as kinase inhibition, antimicrobial effects, and neuroprotective properties. These investigations are driven by the need for new chemical entities to address emerging therapeutic challenges.

One of the most compelling aspects of 3,8-diazabicyclo[3.2.1]octan-2-one is its utility in constructing complex molecular architectures. The bicyclic system serves as a scaffold that can be functionalized at multiple positions, enabling the creation of libraries of compounds for high-throughput screening. This approach has been successfully applied in drug discovery programs to identify lead compounds with desirable biological profiles. The compound's ability to serve as a building block underscores its importance in synthetic organic chemistry and pharmaceutical research.

Recent studies have highlighted the synthetic utility of diazabicyclo[3.2.1]octan-2-one derivatives in developing novel therapeutic agents. For instance, modifications to the core structure have led to compounds exhibiting inhibitory activity against specific enzymes implicated in diseases such as cancer and inflammation. These findings underscore the compound's potential as a pharmacological tool and highlight the importance of structural diversity in drug design.

The mechanistic studies of 3,8-diazabicyclo[3.2.1]octan-2-one have provided insights into its reactivity patterns, which are crucial for optimizing synthetic routes and designing derivatives with enhanced properties. Researchers have explored various transformations involving this compound, including nucleophilic additions, cyclizations, and rearrangements, demonstrating its versatility as a synthetic intermediate.

The growing interest in heterocyclic chemistry has also led to the development of new methodologies for constructing complex cyclic systems like diazabicyclo[3.2.1]octan-2-one derivatives. Advances in catalytic processes and asymmetric synthesis have enabled more efficient and selective constructions of these molecules, facilitating their integration into drug discovery pipelines.

In conclusion, 3,8-diazabicyclo[3.2.1]octan-2-one (CAS No: 22315-17-9) represents a fascinating compound with significant potential in pharmaceutical research and synthetic chemistry. Its unique structural features make it a valuable scaffold for designing novel bioactive molecules, while ongoing research continues to uncover new synthetic strategies and applications for this intriguing compound.